Cas no 1204296-05-8 (4-(Trifluoromethyl)cyclohexanecarboxylic acidmethyl ester)

• Product Name: 4-(Trifluoromethyl)cyclohexanecarboxylic acidmethyl ester
• CAS No: 1204296-05-8
• MF: C₉H₁₃F₃O₂
• MW: 210.193533658981
• MDL: MFCD14525503
• CID: 2891045
• PubChem ID: 18942988
• Update Time: 2025-05-19

4-(Trifluoromethyl)cyclohexanecarboxylic acidmethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)cyclohexanecarboxylic acidmethyl ester
• ethyl 4-(trifluoromethyl)cyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-, methyl ester
• Methyl 4-(trifluoromethyl)cyclohexane-1-carboxylate
• SCHEMBL2488849
• STL555091
• 1204296-05-8
• MFCD14525503
• 27705-10-8
• 27705-11-9
• Methyl 4-(trifluoromethyl)cyclohexanecarboxylate
• 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester, AldrichCPR
• AT39140
• BBL101295
• 4-(TRIFLUOROMETHYL)CYCLOHEXANECARBOXYLIC ACID METHYL ESTER
• EX-A7945C
• Rel-methyl (1r,4r)-4-(trifluoromethyl)cyclohexane-1-carboxylate
• MS-20195
• SCHEMBL21877583
• Rel-methyl (1s,4s)-4-(trifluoromethyl)cyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-, methyl ester, trans-
• EX-A7945D
• Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-, methyl ester, cis-
• AKOS005257971
• CS-0208145
• UKBPRMAOEHOALJ-KNVOCYPGSA-N

• MDL： MFCD14525503
• Inchi： 1S/C9H13F3O2/c1-14-8(13)6-2-4-7(5-3-6)9(10,11)12/h6-7H,2-5H2,1H3
• InChI Key： UKBPRMAOEHOALJ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CCC(C(F)(F)F)CC1

Computed Properties

• Exact Mass: 210.08676414g/mol
• Monoisotopic Mass: 210.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(Trifluoromethyl)cyclohexanecarboxylic acidmethyl ester

4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester: A Comprehensive Overview

4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester, also known by its CAS registry number CAS No. 1204296-05-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with a trifluoromethyl group and a carboxylic acid methyl ester functionality. The trifluoromethyl group imparts distinctive electronic and steric properties, making this compound highly valuable in research and industrial settings.

The synthesis of 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester typically involves multi-step organic reactions, often starting from cyclohexane derivatives. The introduction of the trifluoromethyl group is achieved through electrophilic substitution or other fluorination techniques, depending on the specific starting material and desired regioselectivity. The carboxylic acid methyl ester group is introduced via standard esterification reactions, ensuring the stability and reactivity of the final product.

Recent studies have highlighted the potential of CAS No. 1204296-05-8 in advanced materials development. For instance, researchers have explored its use as a precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties. The trifluoromethyl group contributes to enhanced chemical resistance and thermal stability, making these polymers suitable for aerospace and automotive applications.

In the field of pharmaceuticals, 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester has shown promise as an intermediate in drug design. Its unique structure allows for the creation of bioisosteres, which can improve drug efficacy and reduce side effects. Recent clinical trials have demonstrated the potential of derivatives synthesized from this compound in treating chronic inflammatory diseases.

The environmental impact of synthesizing and using CAS No. 1204296-05-8 has also been a topic of interest in green chemistry research. Scientists are investigating more sustainable methods to produce this compound, such as using renewable feedstocks and catalytic processes that minimize waste generation. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester, identified by its CAS number CAS No. 1204296-05-8, stands as a pivotal compound in modern chemistry. Its diverse applications across materials science, pharmaceuticals, and green chemistry underscore its importance in driving innovation and sustainability in these fields.